Cas no 2138406-01-4 (N-[(azetidin-2-yl)methyl]-N,3-dimethylbutanamide)

• Product Name: N-[(azetidin-2-yl)methyl]-N,3-dimethylbutanamide
• CAS No: 2138406-01-4
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 6370536
• PubChem ID: 165862831
• Update Time: 2025-05-21

N-[(azetidin-2-yl)methyl]-N,3-dimethylbutanamide Chemical and Physical Properties

Names and Identifiers

• 2138406-01-4
• EN300-737354
• N-[(azetidin-2-yl)methyl]-N,3-dimethylbutanamide

• Inchi： 1S/C10H20N2O/c1-8(2)6-10(13)12(3)7-9-4-5-11-9/h8-9,11H,4-7H2,1-3H3
• InChI Key： RCNHCPMAIODKOO-UHFFFAOYSA-N
• SMILES： O=C(CC(C)C)N(C)CC1CCN1

Computed Properties

• Exact Mass: 184.157563266g/mol
• Monoisotopic Mass: 184.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 32.3Ų

Additional information on N-[(azetidin-2-yl)methyl]-N,3-dimethylbutanamide

Comprehensive Overview of N-[(azetidin-2-yl)methyl]-N,3-dimethylbutanamide (CAS No. 2138406-01-4)

N-[(azetidin-2-yl)methyl]-N,3-dimethylbutanamide, with the CAS number 2138406-01-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining an azetidine ring with a butanamide backbone, making it a promising candidate for drug discovery and medicinal chemistry applications. Its molecular formula and precise stereochemistry contribute to its potential interactions with biological targets, particularly in the realm of central nervous system (CNS) therapeutics and enzyme modulation.

In recent years, the demand for novel small-molecule drugs has surged, driven by advancements in precision medicine and targeted therapies. Researchers are increasingly exploring compounds like N-[(azetidin-2-yl)methyl]-N,3-dimethylbutanamide due to their potential to address unmet medical needs. The compound's azetidine moiety is particularly noteworthy, as this four-membered heterocycle is known for its conformational rigidity and ability to enhance bioavailability and metabolic stability in drug candidates. These properties align with current trends in AI-driven drug design, where computational models prioritize molecules with optimal pharmacokinetic profiles.

The synthesis of CAS 2138406-01-4 involves multi-step organic reactions, often starting with the preparation of the azetidine scaffold followed by selective N-alkylation and amide coupling. Modern techniques such as flow chemistry and catalyzed cross-coupling have been employed to improve yield and purity, reflecting the growing emphasis on green chemistry and sustainable synthesis in the pharmaceutical industry. Analytical characterization typically relies on NMR spectroscopy, mass spectrometry, and HPLC purity analysis, ensuring compliance with stringent regulatory standards.

From a therapeutic perspective, N-[(azetidin-2-yl)methyl]-N,3-dimethylbutanamide has shown preliminary activity in receptor binding assays, particularly for targets associated with neurodegenerative diseases and chronic pain management. These findings resonate with global health trends, where conditions like Alzheimer's disease and neuropathic pain represent major public health challenges. The compound's ability to cross the blood-brain barrier (BBB)—a critical factor for CNS drug development—further underscores its potential. However, extensive preclinical studies are still needed to validate its efficacy and safety.

In the context of search engine optimization (SEO), queries related to "azetidine derivatives in drug discovery" and "CAS 2138406-01-4 applications" have seen increased traction, reflecting the scientific community's interest in this niche. Additionally, discussions around fragment-based drug design (FBDD) and scaffold hopping often cite compounds like this as examples of innovative molecular architecture. For researchers and industry professionals, understanding the structure-activity relationship (SAR) of such molecules is crucial for optimizing their therapeutic potential.

Looking ahead, the exploration of N-[(azetidin-2-yl)methyl]-N,3-dimethylbutanamide is expected to expand into areas like proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, which are at the forefront of next-generation therapeutics. Collaborative efforts between academia and biotech firms will likely accelerate its development, leveraging tools like cryo-EM and machine learning for target identification. As the compound progresses through the drug pipeline, its journey will serve as a case study in bridging chemical innovation with clinical translation.